Cas no 149108-62-3 ([5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid)
[5-Methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]boronic acid is a boronic acid derivative featuring an indole core substituted with a methoxy group at the 5-position and a 4-methylphenylsulfonyl moiety at the 1-position. This compound is of interest in organic synthesis and medicinal chemistry due to its utility as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds. The electron-withdrawing sulfonyl group enhances stability, while the boronic acid functionality facilitates selective transformations. Its structural features make it valuable for constructing complex heterocyclic frameworks, particularly in pharmaceutical research targeting indole-based scaffolds. The compound exhibits moderate solubility in polar organic solvents, ensuring compatibility with diverse reaction conditions.
149108-62-3 structure
Product Name:[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid
CAS No:149108-62-3
MF:C16H16BNO5S
MW:345.177943229675
CID:2778527
PubChem ID:15209628
Update Time:2025-05-28
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid Chemical and Physical Properties
Names and Identifiers
-
- [5-methoxy-1-(4-methylphenyl)sulfonylindol-3-yl]boronic acid
- (5-Methoxy-1-tosyl-1H-indol-3-yl)boronic acid
- Boronic acid, [5-Methoxy-1-[(4-Methylphenyl)sulfonyl]-1H-indol-3-yl]-
- [5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid
- (5-methoxy-1-tosyl-1H-indol-3-yl)boronicacid
- Boronic acid, (5-methoxy-1-((4-methylphenyl)sulfonyl)-1H-indol-3-yl)-
- AKOS004116040
- 5-METHOXY-1-[(4-METHYLPHENYL)SULFONYL]-1H-INDOL-3-YLBORONIC ACID
- [5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]boronic acid
- DTXSID501157390
- 149108-62-3
- AB30033
-
- Inchi: 1S/C16H16BNO5S/c1-11-3-6-13(7-4-11)24(21,22)18-10-15(17(19)20)14-9-12(23-2)5-8-16(14)18/h3-10,19-20H,1-2H3
- InChI Key: HVTVYGVLSXIXDW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C=C(B(O)O)C2C=C(C=CC1=2)OC)(=O)=O
Computed Properties
- Exact Mass: 345.0842240Da
- Monoisotopic Mass: 345.0842240Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.1Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.012 g/l) (25 º C),
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM210209-1g |
(5-Methoxy-1-tosyl-1H-indol-3-yl)boronic acid |
149108-62-3 | 97% | 1g |
$739 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544332-1g |
(5-Methoxy-1-tosyl-1H-indol-3-yl)boronic acid |
149108-62-3 | 98% | 1g |
¥7416 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-100MG |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 100MG |
¥ 1,201.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-250MG |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 250MG |
¥ 1,920.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-500MG |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 500MG |
¥ 3,201.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-1G |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 1g |
¥ 4,798.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-5G |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 5g |
¥ 14,394.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-10G |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 10g |
¥ 23,991.00 | 2023-04-07 | |
| Ambeed | A847161-1g |
(5-Methoxy-1-tosyl-1H-indol-3-yl)boronic acid |
149108-62-3 | 98% | 1g |
$742.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11046-100mg |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid |
149108-62-3 | 95% | 100mg |
¥1199.0 | 2024-04-24 |
[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
149108-62-3 ([5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid) Related Products
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